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Compound of Interest

Compound Name: Benzylmethylether-d2

Cat. No.: B15558495 Get Quote

This guide provides crucial safety protocols and logistical information for the handling and

disposal of Benzylmethylether-d2, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is paramount for ensuring laboratory safety and

maintaining the integrity of your research.

Immediate Safety and Handling Precautions
Benzylmethylether-d2 should be handled with the same precautions as its non-deuterated

counterpart, Benzyl Methyl Ether, which is a flammable liquid and an eye irritant.[1] Always

handle this compound in a well-ventilated area, preferably within a chemical fume hood.[2]

Avoid contact with skin and eyes.[2][3] In case of accidental contact, immediately flush the

affected area with copious amounts of water and seek medical attention.[2][4]

Key Hazards:

Flammability: Flammable liquid and vapor.[1][5] Keep away from heat, sparks, open flames,

and hot surfaces.[1][4][5][6]

Eye Irritation: Causes serious eye irritation.[1][7]

Inhalation: Vapors may cause dizziness or suffocation.[4]

Ingestion: May cause gastrointestinal irritation.[4]

Skin Contact: May cause skin irritation and dermatitis.[4]
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Physicochemical and Hazard Data
The following table summarizes key quantitative data for Benzyl Methyl Ether. The deuterated

form will have very similar properties, with a slight increase in molecular weight.

Property Value Citations

Molecular Formula C8H10O [7][8][9][10]

Molecular Weight 122.17 g/mol [3][7][10]

Boiling Point 174 °C (lit.) [3][8][9]

Flash Point 53 °C (127.4 °F) [4][8]

Density 0.987 g/mL at 25 °C (lit.) [8][9]

Vapor Pressure 1.65 mmHg at 25°C [8]

GHS Hazard Statements

H226 (Flammable liquid and

vapor), H319 (Causes serious

eye irritation)

[7]

Operational Plan: Step-by-Step Handling Protocol
This section provides a detailed methodology for the safe handling of Benzylmethylether-d2
in a laboratory setting.

Engineering Controls
Ventilation: All handling of Benzylmethylether-d2 must be conducted in a well-ventilated

area.[2] A certified chemical fume hood is required to minimize inhalation exposure.[3]

Safety Equipment: Ensure that an eyewash station and a safety shower are easily

accessible and in close proximity to the workstation.[3] Use explosion-proof electrical,

ventilating, and lighting equipment.[1][5][6]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling this chemical.[11]
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Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's eye and

face protection regulations (29 CFR 1910.133) or European Standard EN166.[10] A face

shield may be used for additional protection against splashes.[12][13]

Skin Protection:

Gloves: Wear chemical-resistant gloves.[2] Butyl or nitrile rubber gloves are recommended

for protection against ethers and chlorinated solvents.[12][14] Always inspect gloves for

integrity before use.[15]

Lab Coat: A flame-resistant lab coat is required.[3][5]

Footwear: Wear closed-toe shoes at all times in the laboratory.[15] Perforated shoes or

sandals are not permitted.[15]

Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,

use a NIOSH/MSHA-approved respirator.[3][6]

Handling and Storage Procedures
Grounding: Ground and bond containers when transferring material to prevent static

discharges.[4][5] Use only non-sparking tools.[1][4][5][6]

Inert Atmosphere: To maintain isotopic purity and prevent degradation of the deuterated

compound, it is best practice to handle and store Benzylmethylether-d2 under an inert

atmosphere, such as dry nitrogen or argon.[16]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][6]

Keep away from heat, sparks, and any sources of ignition.[1][3][4][6]

Store away from incompatible materials, especially strong oxidizing agents.[1][3][4]

Light-sensitive materials should be stored in opaque containers or dark cabinets.[17]
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Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste and consult local, regional, and national regulations for complete and accurate

classification.[1]

Waste Identification and Segregation
Benzylmethylether-d2 waste is classified as hazardous waste.[6]

Collect waste in a designated, leak-proof, and chemically compatible container.[2]

Clearly label the container with "Hazardous Waste," the full chemical name

("Benzylmethylether-d2"), the accumulation start date, and the name of the generating

researcher or lab.[2]

Segregate this waste from other chemical streams, particularly from strong oxidizing agents.

[2]

Spill Management
In the event of a spill, immediately alert others in the vicinity.[18]

Remove all sources of ignition.[1][4]

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as

sand, vermiculite, or silica gel.[1][2][4]

Collect the absorbed material using spark-proof tools and place it into a suitable, sealed

container for disposal.[1][4]

Do not allow the chemical to enter drains or waterways.[2]

Final Disposal
Store sealed hazardous waste containers in a designated, secure, and well-ventilated

accumulation area.[2]

Arrange for the collection and disposal of the hazardous waste through a licensed

environmental waste management company, following all applicable local, state, and federal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC402142500&productDescription=BENZYL+METHYL+ETHER+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15558495?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/pdf/Proper_Disposal_of_Benzyl_Trityl_Ether_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15558495?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Benzyl_Trityl_Ether_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Benzyl_Trityl_Ether_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://m.youtube.com/watch?v=hOZNvdhk7JM
https://www.fishersci.com/store/msds?partNumber=AC402142500&productDescription=BENZYL+METHYL+ETHER+250GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/86723.pdf
https://www.fishersci.com/store/msds?partNumber=AC402142500&productDescription=BENZYL+METHYL+ETHER+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_Benzyl_Trityl_Ether_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://pim-resources.coleparmer.com/sds/86723.pdf
https://www.fishersci.com/store/msds?partNumber=AC402142500&productDescription=BENZYL+METHYL+ETHER+250GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/86723.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Benzyl_Trityl_Ether_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Benzyl_Trityl_Ether_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


regulations.[2]

Operational Workflow Diagram
1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal & Emergency

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Area
(Fume Hood)

Use Grounded Equipment &
Non-Sparking Tools

Handle Under Inert Atmosphere
(Nitrogen or Argon)

Spill Response:
Absorb with Inert Material

Use Minimum Quantity Necessary

Store in Tightly Sealed Container

Clean Work Area

Collect Waste in Labeled,
Sealed Container

Dispose via Licensed
Waste Management

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_Benzyl_Trityl_Ether_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for safe handling of Benzylmethylether-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15558495#personal-protective-equipment-for-
handling-benzylmethylether-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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